Cas no 1806836-47-4 (2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine)

2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine is a fluorinated pyridine derivative with a versatile nitrile and nitro functional group arrangement. Its unique structure, featuring a difluoromethyl substituent, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing fluorinated heterocycles. The electron-withdrawing nitro and cyano groups contribute to its utility in constructing complex molecular frameworks. Its stability under standard conditions and compatibility with common reagents make it a practical choice for fine chemical applications. The presence of fluorine atoms further improves bioavailability and metabolic stability in target molecules.

2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine structure

1806836-47-4 structure

Product Name:2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine

CAS No:1806836-47-4

MF:C₇H₄F₂N₄O₂

MW:214.129067420959

CID:4853005

Update Time:2025-06-09

2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine
- Inchi： 1S/C7H4F2N4O2/c8-6(9)4-2-12-7(11)5(13(14)15)3(4)1-10/h2,6H,(H2,11,12)
- InChI Key： OUPHCXNHGRBPBY-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C(=C1C#N)[N+](=O)[O-])N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 297
XLogP3: 1.2
Topological Polar Surface Area: 109

2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029070165-250mg	2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine	1806836-47-4	97%	250mg	$969.60	2022-03-31
Alichem	A029070165-500mg	2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine	1806836-47-4	97%	500mg	$1,613.70	2022-03-31
Alichem	A029070165-1g	2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine	1806836-47-4	97%	1g	$3,129.00	2022-03-31

2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154

Additional information on 2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine

Comprehensive Overview of 2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine (CAS No. 1806836-47-4)

2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine (CAS No. 1806836-47-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino, cyano, difluoromethyl, and nitro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's difluoromethyl group is of particular interest due to its ability to modulate lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance. Additionally, its nitropyridine scaffold is being investigated for applications in materials science, such as organic electronics and photoactive polymers, reflecting broader trends in sustainable technology.

From an industrial perspective, 2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Optimizing these processes for scalability and green chemistry principles (e.g., reducing solvent waste) remains a key focus, resonating with the global push for environmentally friendly manufacturing. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards.

In agrochemical applications, derivatives of this compound show promise as precursors for herbicides and fungicides, addressing the need for crop protection solutions with lower environmental impact. Its cyano and nitro moieties contribute to selective toxicity against pests while minimizing harm to non-target organisms—a priority in precision agriculture. This aligns with current consumer concerns about food safety and sustainable farming practices.

The compound’s CAS No. 1806836-47-4 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory documentation. As AI-driven drug discovery accelerates, such identifiers become crucial for data mining and machine learning models predicting molecular properties. Researchers frequently query terms like "nitropyridine synthesis" or "difluoromethyl pyridine applications" to explore its potential, underscoring its relevance in interdisciplinary science.

Future directions for 2-Amino-4-cyano-5-(difluoromethyl)-3-nitropyridine may include covalent drug design, where its electrophilic nitro group could form irreversible bonds with target proteins. Such strategies are gaining traction in oncology, reflecting broader trends toward personalized medicine. Collaborative efforts between academia and industry will likely drive innovations, leveraging this compound’s multifaceted chemistry to address unmet medical and agricultural challenges.